Cas no 1806982-85-3 (3-(Aminomethyl)-4-cyano-5-(difluoromethyl)-2-methylpyridine)

• Product Name: 3-(Aminomethyl)-4-cyano-5-(difluoromethyl)-2-methylpyridine
• CAS No: 1806982-85-3
• MF: C₉H₉F₂N₃
• MW: 197.184668302536
• CID: 4876347
• Update Time: 2025-07-20

3-(Aminomethyl)-4-cyano-5-(difluoromethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-cyano-5-(difluoromethyl)-2-methylpyridine

• Inchi： 1S/C9H9F2N3/c1-5-6(2-12)7(3-13)8(4-14-5)9(10)11/h4,9H,2,12H2,1H3
• InChI Key： NOXNWBQCXGXKDZ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C)C(CN)=C1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 0.4
• Topological Polar Surface Area: 62.7

Additional information on 3-(Aminomethyl)-4-cyano-5-(difluoromethyl)-2-methylpyridine

Comprehensive Overview of 3-(Aminomethyl)-4-cyano-5-(difluoromethyl)-2-methylpyridine (CAS No. 1806982-85-3)

3-(Aminomethyl)-4-cyano-5-(difluoromethyl)-2-methylpyridine (CAS No. 1806982-85-3) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's aminomethyl, cyano, and difluoromethyl functional groups contribute to its versatility in drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold for designing novel inhibitors or modulators targeting enzymes and receptors.

In recent years, the demand for fluorinated pyridine derivatives like 3-(Aminomethyl)-4-cyano-5-(difluoromethyl)-2-methylpyridine has surged, driven by their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. This aligns with the growing trend of fluorine incorporation in medicinal chemistry, a topic frequently searched in academic databases and AI-driven platforms. The compound's cyano group further expands its utility, enabling click chemistry or serving as a hydrogen bond acceptor in molecular interactions.

The synthesis of CAS No. 1806982-85-3 often involves multi-step reactions, including nucleophilic substitution and catalytic hydrogenation, to introduce the difluoromethyl and aminomethyl moieties. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are critical for verifying its purity, a common concern among researchers searching for "how to characterize pyridine derivatives." Its stability under various pH conditions makes it a candidate for prodrug development, another hot topic in pharmaceutical forums.

Beyond pharmaceuticals, 3-(Aminomethyl)-4-cyano-5-(difluoromethyl)-2-methylpyridine is explored in agrochemical formulations, where its pyridine core may interact with plant-specific enzymes. This application resonates with searches like "pyridine-based agrochemicals" or "sustainable crop protection chemicals." Its low environmental persistence, inferred from its degradable functional groups, addresses the rising demand for eco-friendly chemicals—a key focus in green chemistry initiatives.

Ongoing studies investigate the compound's structure-activity relationships (SAR), particularly how the 2-methyl and 4-cyano substitutions influence binding affinity. Such data are invaluable for AI-driven drug design platforms, where users frequently query "pyridine SAR datasets." Additionally, its potential in metal-organic frameworks (MOFs) for gas storage or catalysis is under exploration, tapping into the buzz around "advanced materials for energy applications."

In summary, CAS No. 1806982-85-3 exemplifies the convergence of medicinal chemistry, materials science, and sustainability. Its multifaceted applications and alignment with trending research themes ensure its relevance in both academic and industrial settings. For researchers seeking "high-value pyridine building blocks" or "fluorinated heterocycles," this compound offers a compelling case study in molecular innovation.